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CAS No.: 90990-11-7

Cat. No.: B7760956

Get Quote

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Topic: Mitigation

of Propionic Acid Corrosivity in Laboratory Instrumentation

Introduction
Welcome to the technical support hub for propionic acid workflows. While propionic acid (

) is a staple in metabolic engineering, HPLC mobile phases, and organic synthesis, it presents
a dual threat: it is corrosive to standard metallurgy at high temperatures and destructive to
specific elastomers used in precision pump seals.

This guide moves beyond basic safety data sheets (SDS) to address the operational failures

we see most often in the field: seized HPLC check valves, pitted rotary evaporator condensers,

and degraded vacuum seals.

Part 1: Material Compatibility Matrix
FAQ: Will propionic acid destroy my stainless steel
equipment?
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Answer: It depends on temperature and impurities. Standard 316L Stainless Steel relies on a

passive chromium oxide layer for protection. Propionic acid is generally compatible with 316L

at room temperature (20°C) and concentrations <50%. However, at elevated temperatures

(>80°C) or near the boiling point (141°C), the passive layer breaks down, leading to rapid

pitting corrosion.

Critical Warning: If your workflow involves halides (chlorides, bromides) common in biological

buffers mixed with propionic acid, 316L will fail even at room temperature due to synergistic

pitting attacks.

Quick-Reference Compatibility Table
Material Rating Technical Notes

316L Stainless Steel B (Conditional)

Good at <50% conc. & <50°C.

Avoid at boiling. Susceptible to

pitting if halides are present.

Hastelloy C-276 A (Excellent)

The gold standard for high-

temperature/high-

concentration reactors.

Aluminum / Carbon Steel D (Severe Effect)

DO NOT USE. Rapid

dissolution and hydrogen gas

evolution.

PTFE (Teflon) A (Excellent)
Inert to all concentrations.

Ideal for tubing and liners.

PEEK A- (Good)

Excellent for HPLC tubing. Can

swell slightly in pure acid over

long durations but generally

safe.

Viton (FKM) B (Fair)

Swells significantly. Avoid for

precision seals (e.g., HPLC

pump plungers).

Kalrez (FFKM) A (Excellent)

The only elastomer

recommended for vacuum

seals/O-rings in direct contact.
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Part 2: Instrumentation & HPLC Troubleshooting
FAQ: Why does my HPLC pressure fluctuate when using
propionic acid mobile phases?
Answer: This is typically caused by check valve failure or seal swelling.

Check Valves: Propionic acid can cause "sticking" in ruby/sapphire balls if the mobile phase

is allowed to evaporate, leaving a sticky residue.

Pump Seals: Standard graphite-filled PTFE seals are usually fine, but if your system uses

older polyethylene (UHMWPE) or generic FKM seals, the acid will swell the material, causing

drag on the piston and eventual leakage.

Protocol: The "Neutralization Flush" System
Use this protocol after every run containing >1% Propionic Acid to prevent salt precipitation

and corrosion.

Phase 1 (Solubilization): Flush system with 50:50 Water:Methanol for 10 minutes at 1

mL/min. This removes the organic acid bulk.

Phase 2 (Neutralization - Optional for high conc.): If using >10% acid, flush with 10mM

Ammonium Acetate (pH 7) for 10 minutes. Note: Do not leave this in the system; it promotes

microbial growth.

Phase 3 (Final Storage): Flush with 100% Methanol or Acetonitrile to remove water and

prevent hydrolysis of seals.

Visual Workflow: HPLC Troubleshooting Logic
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Issue: Unstable Pressure / Leaks

Is Propionic Acid > 5%?

Check Pump Seal Material

Yes

Inspect Check Valves

No

Replace with PTFE/Graphite
or PEEK Seals

If FKM/UHMWPE If PTFE/Gold

Sonicate Valves in
50% MeOH/Water

Sticking/Residue

System Passivation Required
(Flush with 20% Nitric Acid)

If Corrosion Visible

Click to download full resolution via product page

Figure 1: Decision logic for troubleshooting HPLC pressure issues related to organic acid

mobile phases.

Part 3: Vacuum & Evaporation Systems
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FAQ: My rotary evaporator seals are degrading rapidly.
What is happening?
Answer: You are experiencing Vapor Phase Attack. When removing propionic acid under

vacuum, the vapor is hot and concentrated. Standard NBR (Nitrile) or FKM (Viton) seals in the

vapor duct will absorb the acid, swell, and crumble.

Solution:

Upgrade Seals: Switch to PTFE-faced or FFKM (Kalrez) vacuum seals.

Cold Trap: Ensure your cold trap is at least -40°C (Propionic acid freezes at -21°C). If the

trap is too warm, acid vapors bypass it and destroy the diaphragm in your vacuum pump.

Part 4: Safety & Handling Logic
FAQ: How do I safely store Propionic Acid?
Answer:

Flammability: Flash point is 54°C. It is combustible. Store in a flammables cabinet.

Cap Corrosion: The most common failure is the storage bottle cap. Propionic acid fumes

will corrode standard phenolic caps with pulp liners. Requirement: Use PTFE-lined caps or

Polypropylene (PP) caps.

Visual Workflow: Material Selection Decision Tree

Experimental Condition Temperature > 60°C?

Concentration > 50%?
No

Required: Hastelloy C
or Glass/PTFE

Yes

Halides Present?
(Cl-, Br-)No

Yes

Safe: 316L Stainless SteelNo

Required: PTFE/PFA Only
(No Metals)

Yes (Pitting Risk)

Click to download full resolution via product page
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Figure 2: Material selection logic based on thermal and chemical variables.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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